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Compound of Interest

Compound Name: 2-Amino-3-butenoic acid

Cat. No.: B3427069

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific GHS classifications for 2-
Amino-3-butenoic acid is not readily available. The following safety recommendations are
based on the known hazards of structurally similar compounds, such as other butenoic acid
derivatives and amino acids. It is imperative to handle this compound with caution and to
perform a thorough risk assessment before use.

Hazard Summary

Based on analogous compounds, 2-Amino-3-butenoic acid is anticipated to pose the
following hazards:

» Skin Corrosion/Irritation: Likely to cause skin irritation.[1][2]
» Serious Eye Damage/Irritation: Likely to cause serious eye irritation or damage.[1][2]
» Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Amino-3-butenoic acid.
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Protection Type

Equipment Specifications

Rationale

Eye and Face

Chemical safety goggles and a

face shield.

Goggles are essential to
prevent eye contact. A face
shield provides an additional
layer of protection against

splashes.

Hand

Chemical-resistant gloves
(e.g., Nitrile or Butyl rubber).

To prevent skin contact. The
choice of glove material should
be based on breakthrough
time and permeation rate for

similar chemicals.

Body

Laboratory coat or a chemical-

resistant apron.

A standard lab coat is the
minimum requirement. An acid-
resistant apron should be worn
when handling larger

quantities.

Respiratory

N95 respirator or an air-
purifying respirator with

appropriate cartridges.

To be used if there is a risk of
generating dust or aerosols,
especially when working
outside of a certified chemical

fume hood.

Operational Plan: Step-by-Step Handling Protocol

All handling of 2-Amino-3-butenoic acid should be conducted in a controlled environment to

minimize exposure risk.

» Engineering Controls and Emergency Equipment:

o Ventilation: All work with 2-Amino-3-butenoic acid must be performed inside a certified

chemical fume hood.

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.
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e Handling Procedure:

o

PPE Inspection: Before starting any work, inspect all PPE for signs of damage or wear
and replace if necessary.

o Donning PPE: Put on all required personal protective equipment as detailed in the table
above.

o Weighing and Transfer: Conduct all weighing and transferring of the solid compound within
the fume hood to contain any dust. Use appropriate tools (e.g., spatula, weigh paper) to
handle the material.

o In Solution: When working with solutions, handle them carefully to avoid splashes and the
generation of aerosols.

o Storage: Store 2-Amino-3-butenoic acid in a tightly sealed, properly labeled container in
a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan

Proper disposal of 2-Amino-3-butenoic acid and contaminated materials is crucial to ensure
laboratory and environmental safety.

o Waste Segregation: All solid waste contaminated with 2-Amino-3-butenoic acid, including
gloves, weigh paper, and pipette tips, must be collected in a designated and clearly labeled
hazardous waste container.

e Liquid Waste: Unused solutions containing 2-Amino-3-butenoic acid should be collected in
a separate, labeled hazardous waste container. Do not pour down the drain.

o Container Disposal: Empty containers that held 2-Amino-3-butenoic acid should be triple-
rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.
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Experimental Workflow

Safe Handling Workflow for 2-Amino-3-butenoic Acid
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Caption: Safe Handling Workflow for 2-Amino-3-butenoic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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